(S)-2-(Benzyl(methyl)amino)-3-hydroxypropanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of an appropriate benzylamine with a derivative of 3-hydroxypropanoic acid, possibly via an amide coupling reaction . The stereochemistry could be controlled using chiral catalysts or chiral pool starting materials .Chemical Reactions Analysis
As an amino acid derivative, this compound could participate in reactions typical of amines, carboxylic acids, and alcohols. For example, the amine could undergo acylation reactions, the carboxylic acid could form esters or amides, and the alcohol could be dehydrated to form an alkene .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, it would likely be polar due to the presence of the carboxylic acid, amine, and hydroxyl groups. It might also exhibit hydrogen bonding .Scientific Research Applications
Optical Resolution and Synthesis Applications
(S)-2-(Benzyl(methyl)amino)-3-hydroxypropanoic acid is involved in the synthesis of optically active compounds. The optical resolution by preferential crystallization is a method to obtain optically pure forms of such compounds, as demonstrated by Shiraiwa et al. (2002). They used this method to synthesize optically active 2-amino-2-methyl-3-phenylpropanoic acid starting from (RS)-2-benzoylamino-2-benzyl-3-hydroxypropanoic acid [(RS)-2], achieving a yield of about 70%. This approach also allowed the examination of racemic structures based on melting point, solubility, and IR spectrum, providing valuable information for the process of optical resolution by preferential crystallization (T. Shiraiwa et al., 2002).
Crystal Structure Characterization and Reactivity Prediction
The compound has been used to study the reactivity of amino acid derivatives of benzoyl isothiocyanate. Odame et al. (2015) characterized these compounds, including 2-[(benzoylcarbamothioyl)amino]-3-hydroxypropanoic acid, using IR, NMR, microanalyses, and mass spectrometry. Their research provided insights into the reactivity of these compounds, indicating that the carboxylic acid group is unreactive, which influences the feasibility of certain chemical reactions like cyclization on the carboxylic acids (F. Odame et al., 2015).
Mechanism of Action
Target of Action
This compound is a protected form of L-serine used in both solid phase peptide synthesis and solution phase peptide synthesis .
Mode of Action
In solid phase synthesis, cleaving the peptide from the resin with hf or tfmsa simultaneously cleaves the benzyl ether from ser (bzl) residues .
Biochemical Pathways
The serine side chain can act both as a hydrogen bond donor and as a hydrogen bond acceptor, thus serine residues may play an important role in peptide binding to receptors .
Pharmacokinetics
It is known that all of the penicillins are readily and actively secreted by the renal tubules and most are eliminated, almost completely unchanged, in the urine .
Result of Action
It is known that serine residues may play an important role in peptide binding to receptors .
Action Environment
It is known that the compound is stable at room temperature, with a long shelf-life, as well as in aqueous washing operations .
properties
IUPAC Name |
(2S)-2-[benzyl(methyl)amino]-3-hydroxypropanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3/c1-12(10(8-13)11(14)15)7-9-5-3-2-4-6-9/h2-6,10,13H,7-8H2,1H3,(H,14,15)/t10-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUJIZQNWABANCS-JTQLQIEISA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(CO)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(CC1=CC=CC=C1)[C@@H](CO)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-(Benzyl(methyl)amino)-3-hydroxypropanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.